{4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile

• IUPAC Name: 2-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]acetonitrile
• InChI: InChI=1S/C14H14N2S/c1-10(2)11-3-5-12(6-4-11)13-9-17-14(16-13)7-8-15/h3-6,9-10H,7H2,1-2H3
• InChI Key: KZRKPUNUGBXBHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CSC(=N2)CC#N
• Molecular Formula: C14H14N2S
• Molecular Weight: 242.34 g/mol

Description

The compound “{4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile” is a complex organic molecule. It contains a thiazole ring, which is a type of heterocyclic compound that includes a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. It also contains a phenyl group (a ring of six carbon atoms, akin to benzene) with a propan-2-yl (or isopropyl) group attached.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a thiazole ring attached to a phenyl group with an isopropyl group. The “acetonitrile” part of the name suggests the presence of a nitrile group (-C≡N), which is a carbon-nitrogen triple bond.

Chemical Reactions Analysis

Again, without specific studies or literature on this compound, it’s challenging to provide a detailed analysis of its chemical reactions. Thiazoles are known to participate in a variety of chemical reactions, and the presence of the phenyl and isopropyl groups could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile group could impact its solubility in different solvents. The aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs work by interacting with specific proteins in the body. Without more information, it’s difficult to speculate on the mechanism of action for this compound.

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide detailed information on its safety and hazards. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, thiazole derivatives are found in many pharmaceuticals, so this compound could have potential medicinal uses.